Cas no 921914-32-1 (2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide)

• Product Name: 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• CAS No: 921914-32-1
• MF: C₁₇H₁₅ClN₂O₂
• MW: 314.766203165054
• CID: 6127397
• PubChem ID: 40947059
• Update Time: 2025-10-08

2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• 2-(4-chlorophenyl)-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)acetamide
• 921914-32-1
• F2266-0235
• AKOS024633803

• Inchi： 1S/C17H15ClN2O2/c18-13-4-1-11(2-5-13)9-17(22)19-14-6-7-15-12(10-14)3-8-16(21)20-15/h1-2,4-7,10H,3,8-9H2,(H,19,22)(H,20,21)
• InChI Key： IXNSIRWZAMZIBK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2)(=O)CC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 314.0822054g/mol
• Monoisotopic Mass: 314.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (CAS No. 921914-32-1)

In the realm of organic chemistry and pharmaceutical research, 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (CAS No. 921914-32-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "tetrahydroquinoline acetamide synthesis", "4-chlorophenyl acetamide uses", and "CAS 921914-32-1 applications", highlighting the growing interest in this molecule.

The molecular structure of 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide combines a chlorophenyl moiety with a tetrahydroquinolinone core, creating a hybrid scaffold that exhibits intriguing physicochemical properties. Recent studies have explored its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted drug discovery. Searches for "quinolinone-based drug candidates" and "chlorophenyl acetamide biological activity" reflect the compound's relevance in modern medicinal chemistry.

From a synthetic perspective, CAS 921914-32-1 presents interesting challenges and opportunities for organic chemists. The compound's preparation typically involves multi-step reactions, including amide bond formation and cyclization strategies, which are frequently discussed in academic forums. Laboratory professionals often inquire about "optimized synthesis of 2-(4-chlorophenyl)acetamide derivatives" or "characterization methods for tetrahydroquinolinone compounds", indicating practical research needs.

The pharmacological potential of 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide has been investigated in various biochemical assays. Its structural features suggest possible interactions with enzyme targets involved in inflammatory pathways, making it a subject of interest for researchers studying "small molecule therapeutics" and "structure-activity relationships". These search terms consistently appear in scientific literature databases, demonstrating sustained academic curiosity.

Analytical characterization of CAS 921914-32-1 requires advanced techniques such as HPLC purification, mass spectrometry, and NMR spectroscopy. Quality control laboratories frequently reference methods for "purity analysis of tetrahydroquinoline derivatives" and "spectral data interpretation for chlorophenyl compounds", underscoring the importance of rigorous analytical protocols in working with this substance.

In material science applications, the crystalline properties of 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide have attracted attention from researchers investigating "organic semiconductor materials" and "molecular packing arrangements". The compound's conjugated system and potential for π-π stacking interactions make it a candidate for exploration in advanced materials development, a field generating numerous related search queries.

Regulatory aspects surrounding CAS 921914-32-1 remain an area of active discussion, with professionals seeking information on "chemical safety data for research compounds" and "handling protocols for acetamide derivatives". While not classified as hazardous under standard regulations, proper laboratory practices are essential when working with this material, as reflected in safety-focused search trends.

The commercial availability of 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide through specialty chemical suppliers has facilitated its investigation across multiple disciplines. Procurement-related searches such as "reliable sources for CAS 921914-32-1" and "bulk quantities of tetrahydroquinolinone derivatives" indicate its growing importance in both academic and industrial settings.

Future research directions for this compound may include exploration of its structure-activity relationships, development of analogues with improved properties, and investigation of its potential in combination therapies. These avenues align with current pharmaceutical industry trends and frequently appear in patent literature searches, suggesting continued interest in this chemical space.

In conclusion, 2-(4-chlorophenyl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (CAS No. 921914-32-1) represents a versatile compound with multiple potential applications across chemical and pharmaceutical research. Its unique structural features and biological relevance ensure it remains a subject of scientific inquiry, as evidenced by the diverse range of related search terms and research publications in this field.